Cas no 1820711-62-3 (4-(prop-2-yn-1-yl)morpholine-2,6-dione hydrochloride)

• Product Name: 4-(prop-2-yn-1-yl)morpholine-2,6-dione hydrochloride
• CAS No: 1820711-62-3
• MDL: MFCD29034107
• CID: 4620796
• PubChem ID: 119057025
• Update Time: 2025-10-22

4-(prop-2-yn-1-yl)morpholine-2,6-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(prop-2-yn-1-yl)morpholine-2,6-dione hydrochloride

• MDL： MFCD29034107

Additional information on 4-(prop-2-yn-1-yl)morpholine-2,6-dione hydrochloride

4-(Prop-2-yn-1-yl)morpholine-2,6-dione hydrochloride: A Comprehensive Overview

The compound 4-(prop-2-yn-1-yl)morpholine-2,6-dione hydrochloride (CAS No. 1820711-62-3) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a morpholine ring system with a propargyl group and a hydrochloride counterion. The morpholine ring serves as a versatile scaffold, enabling the molecule to participate in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the potential of 4-(prop-2-yn-1-yl)morpholine-2,6-dione hydrochloride as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo various transformations, such as cycloadditions and conjugate additions, makes it an invaluable tool in drug discovery programs. For instance, researchers have successfully utilized this compound to construct complex heterocyclic frameworks, which are essential components of many therapeutically relevant compounds.

The propargyl group attached to the morpholine ring introduces additional functionality to the molecule. This group is known for its reactivity in click chemistry reactions, such as the Huisgen cycloaddition, which has been extensively employed in the construction of diverse chemical libraries. The presence of this group in 4-(prop-2-yn-1-yl)morpholine-2,6-dione hydrochloride enhances its utility in medicinal chemistry applications, particularly in the design of small-molecule inhibitors and modulators.

From a synthetic perspective, the preparation of 4-(prop-2-yn-1-yllmorpholine-2,6-dione hydrochloride involves a multi-step process that typically begins with the synthesis of the morpholine derivative. This is followed by functionalization with the propargyl group and subsequent acidification to yield the hydrochloride salt. The development of efficient and scalable synthetic routes for this compound has been a focus of recent research efforts, driven by its increasing demand in both academic and industrial settings.

In terms of biological activity, 4-(propargyl)morpholine derivatives have been shown to exhibit promising properties in various assays. For example, they have demonstrated inhibitory effects on enzymes involved in inflammatory pathways, making them potential candidates for anti-inflammatory drug development. Additionally, their ability to modulate ion channels has led to investigations into their role in treating neurological disorders.

The versatility of 4-(propargyl)morpholine derivatives extends beyond their direct use as therapeutic agents. They also serve as valuable building blocks for constructing larger molecular frameworks. For instance, they can be employed in the synthesis of macrocycles or supramolecular assemblies, which are gaining traction in materials science and nanotechnology.

Looking ahead, the continued exploration of 4-(propargyl)morpholine derivatives is expected to yield further insights into their potential applications. Researchers are actively investigating their role in catalysis, where their unique structure may enable novel catalytic cycles or enhance existing ones. Furthermore, advancements in computational chemistry are providing new tools to predict and optimize the properties of these compounds before they are synthesized.

In conclusion, 4-(propargyl)morpholine derivatives, represented by CAS No. 1820711-62-, remain at the forefront of chemical innovation due to their structural versatility and functional diversity. As research progresses, these compounds are likely to play an increasingly important role in advancing both basic science and applied technologies.